Cas no 1370250-39-7 (7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione)
7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione Chemical and Physical Properties
Names and Identifiers
-
- Baloxavir marboxil intermediate
- ZB0155
- O=C1C=CN2NC3COCCN3C(=O)C2=C1OCC1=CC=CC=C1
- 7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione
- MFCD31706266
- (R)-7-(benzyloxy)- 3,4,12,12a-tetrahydro- 1H-[1,4]oxazino[3,4- c]pyrido[2,1-f][1,2,4]- triazine-6,8-dione
- 7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]py
- VEC25039
- CS-0047614
- F53718
- SCHEMBL16587505
- 1H-[1,4]OXAZINO[3,4-C]PYRIDO[2,1-F][1,2,4]TRIAZINE-6,8-DIONE,3,4,12,12A-TETRAHYDRO-7-(PHENYLMETHOXY)-
- CS-15826
- AC-31353
- 3,4,12,12a-Tetrahydro-7-(phenylmethoxy)-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione
- 1370250-39-7
- SY327796
- AKOS037651077
- 11-phenylmethoxy-5-oxa-1,2,8-triazatricyclo[8.4.0.03,8]tetradeca-10,13-diene-9,12-dione
-
- MDL: MFCD31706264
- Inchi: 1S/C17H17N3O4/c21-13-6-7-20-15(16(13)24-10-12-4-2-1-3-5-12)17(22)19-8-9-23-11-14(19)18-20/h1-7,14,18H,8-11H2
- InChI Key: HJTRSKVIYMCKJU-UHFFFAOYSA-N
- SMILES: O1CCN2C(C3=C(C(C=CN3NC2C1)=O)OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 327.121906g/mol
- Monoisotopic Mass: 327.121906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 595
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 71.1
- Molecular Weight: 327.33g/mol
7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM328290-100g |
11-phenylmethoxy-5-oxa-1,2,8-triazatricyclo[8.4.0.03,8]tetradeca-10,13-diene-9,12-dione |
1370250-39-7 | 95%+ | 100g |
$885 | 2021-08-18 | |
| Chemenu | CM328290-100g |
11-phenylmethoxy-5-oxa-1,2,8-triazatricyclo[8.4.0.03,8]tetradeca-10,13-diene-9,12-dione |
1370250-39-7 | 95%+ | 100g |
$885 | 2022-06-13 | |
| eNovation Chemicals LLC | Y1003274-1g |
7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione |
1370250-39-7 | 95% | 1g |
$700 | 2024-07-24 | |
| A2B Chem LLC | AX30388-250mg |
7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]py |
1370250-39-7 | 98% | 250mg |
$972.00 | 2024-04-20 | |
| A2B Chem LLC | AX30388-1g |
7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]py |
1370250-39-7 | 98% | 1g |
$969.00 | 2024-01-04 | |
| A2B Chem LLC | AX30388-10g |
7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]py |
1370250-39-7 | 98 | 10g |
$1478.00 | 2024-04-20 | |
| Ambeed | A1178128-100mg |
7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione |
1370250-39-7 | 98% | 100mg |
$520.0 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1003274-25g |
7-(benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione |
1370250-39-7 | 95% | 25g |
$500 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1003274-25g |
7-(benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione |
1370250-39-7 | 95% | 25g |
$500 | 2025-02-21 | |
| Ambeed | A1178128-1g |
7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione |
1370250-39-7 | 98% | 1g |
$2111.0 | 2024-05-29 |
7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione
Introduction to Compound with CAS No. 1370250-39-7 and Product Name: 7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione
Compound with the CAS number 1370250-39-7 and the product name 7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione represents a fascinating molecule in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic scaffolds that have garnered significant attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule incorporates multiple fused rings and functional groups, making it a subject of interest for researchers exploring novel drug candidates.
The benzyloxy substituent at the 7-position of the molecule plays a crucial role in modulating its pharmacokinetic properties. This group is known to enhance solubility and metabolic stability, which are critical factors in drug development. Additionally, the presence of the tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine core suggests a complex interplay of electronic and steric effects that can influence the compound's interaction with biological targets. Such multifaceted structures are often explored in the quest for molecules with enhanced binding affinity and selectivity.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. The 6,8-dione moiety is particularly noteworthy as it can participate in hydrogen bonding interactions, which are essential for stabilizing enzyme-substrate complexes. This feature makes the compound a promising candidate for inhibiting enzymes involved in critical metabolic pathways. For instance, studies have shown that similar heterocyclic compounds can exhibit inhibitory activity against kinases and other enzymes implicated in cancer and inflammatory diseases.
The synthesis of 7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the benzyloxy group necessitates careful selection of coupling reagents and catalysts to ensure high yield and purity. Additionally, the construction of the fused ring system demands expertise in cycloaddition reactions and ring-closing metathesis. These synthetic challenges highlight the importance of collaboration between organic chemists and medicinal chemists to optimize synthetic routes for pharmaceutical intermediates.
In vitro studies have begun to unravel the potential biological activities of this compound. Preliminary data suggest that it may exhibit inhibitory effects on enzymes such as cyclin-dependent kinases (CDKs), which are known to play a pivotal role in cell cycle regulation. The tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine core is particularly interesting as it shares structural similarities with known kinase inhibitors. By leveraging computational modeling techniques such as molecular docking and molecular dynamics simulations, researchers can predict how this compound might interact with its target proteins at an atomic level.
The 6,8-dione moiety also raises intriguing possibilities for further derivatization. Functional groups adjacent to this dione can be modified to enhance binding affinity or to introduce specific pharmacological properties. For example,the introduction of hydroxyl or carboxyl groups could improve water solubility while maintaining or enhancing biological activity. Such modifications are often guided by structure-activity relationship (SAR) studies,which systematically explore how changes in chemical structure affect biological potency.
Given its complex structure,this compound may also serve as a valuable scaffold for developing novel analogs with improved pharmacological profiles. The combination of computational chemistry,high-throughput screening,and traditional medicinal chemistry approaches allows researchers to rapidly identify promising derivatives. These efforts are supported by advances in automation and robotics,which enable efficient synthesis and characterization of large libraries of compounds.
The potential therapeutic applications of 7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione extend beyond cancer treatment。Inflammatory diseases、neurodegenerative disorders、and infectious diseases are areas where such heterocyclic compounds have shown promise。For instance,the ability of this molecule to modulate enzyme activity suggests it could be used to treat conditions caused by dysregulated inflammatory responses。Moreover,the structural features that contribute to its interactions with enzymes may also make it useful in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's。
As research progresses,the integration of artificial intelligence (AI) into drug discovery is likely to accelerate the development of novel compounds like this one。AI algorithms can predict biological activity、optimize synthetic routes、and identify promising derivatives far more efficiently than traditional methods。This synergy between experimental chemistry and computational biology promises to bring new therapeutic agents to market more quickly than ever before。
In conclusion,compound with CAS No. 1370250-39-7 and product name 7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1،2,4]triazine-6,8-dione represents a compelling example of how complex molecular structures can lead to novel therapeutic opportunities。The combination of its structural features、potential biological activities、and synthetic accessibility makes it a valuable asset in pharmaceutical research。With continued exploration using both experimental and computational methods،this compound has the potential to contribute significantly to future advances in medicine。
1370250-39-7 (7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)